Cas no 17557-23-2 (Neopentyl Glycol Diglycidyl Ether (>40%))

• Product Name: Neopentyl Glycol Diglycidyl Ether (>40%)
• CAS No: 17557-23-2
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• MDL: MFCD00040687
• CID: 50792
• Update Time: 2026-05-14

Neopentyl Glycol Diglycidyl Ether (>40%) Chemical and Physical Properties

Names and Identifiers

• Neopentyl glycol diglycidyl ether
• 1,3-Bis(2,3-epoxypropoxy)-2,2-dimethylpropane
• Diglycidyl Ether of Neo-Pentyl Glycol
• 2,2'-(((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(methylene))bis(oxirane)
• Diglycidyloxyneopentane
• neopentyl
• heloxywc68
• neopentyl glycol diglycidyl
• diglycidyletherofneopentylgylcol
• 2,2-Bis(glycidyloxymethyl)propane
• NEOPENTYL GLYCOL DIGLYCIDYL ETHER, TECH.
• 1,3-bis(2,3-epoxypropoxy)-2,2-dimethyl-propan
• Neopentyl Glycol Diglycidyl Ether (>40%)

• MDL： MFCD00040687
• Inchi： InChI=1S/C11H20O4/c1-11(2,7-12-3-9-5-14-9)8-13-4-10-6-15-10/h9-10H,3-8H2,1-2H3
• InChI Key： KUAUJXBLDYVELT-UHFFFAOYSA-N
• SMILES： CC(C)(COCC1CO1)COCC2CO2

Computed Properties

• Exact Mass: 216.13600
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.5

Experimental Properties

• Color/Form: Yellowish transparent liquid
• Density: 1.04
• Melting Point: 76
• Boiling Point: 103-107 ºC (1 mmHg)
• Flash Point: >110 ºC
• Refractive Index: 1.457
• Water Partition Coefficient: 0.5-1.0 g/100 mL at 20.5 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, sulfuric acid, dichromates. Combustible.
• PSA: 43.52000
• LogP: 0.84340
• Sensitiveness: Sensitive to light and easy to absorb moisture
• Solubility: Water solubility 0.5-1.0 g/100 ml at 20.5 º C. It is soluble in organic solvents such as ketones and benzene. It has good miscibility with bisphenol A epoxy resin.

Neopentyl Glycol Diglycidyl Ether (>40%) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H317
• Warning Statement： P280
• WGK Germany：1
• Hazard Category Code： R38;R43
• Safety Instruction： S24-S37
• RTECS：TX3760000
• Hazardous Material Identification：
• Safety Term：S24;S37
• Risk Phrases：R38; R43
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Material Chemicals High Polymer Materials